Cas no 2172629-65-9 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid
• CAS No: 2172629-65-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6100060
• PubChem ID: 165555168
• Update Time: 2025-10-31

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid
• 2172629-65-9
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-4-methylbenzoic acid
• EN300-1545058

• Inchi： 1S/C28H26N2O5/c1-17-11-12-19(27(32)33)15-25(17)30-26(31)18(2)13-14-29-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,15,24H,14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/b18-13+
• InChI Key： VGZWDTULFFRAIH-QGOAFFKASA-N
• SMILES： O(C(NC/C=C(\C)/C(NC1C=C(C(=O)O)C=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid (CAS No. 2172629-65-9)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid, identified by its CAS number 2172629-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group protected as a methoxycarbonyl (Moc) derivative, and a unique amide linkage incorporating a fluorenyl moiety. The presence of these functional groups not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The structural motif of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid is particularly noteworthy due to the combination of electron-withdrawing and electron-donating groups that create a complex electronic environment. The benzoic acid moiety is a well-established pharmacophore in drug design, known for its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The fluorenyl group, on the other hand, is often employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity. The Moc-amino group serves as a temporary protecting group for the amine functionality, allowing for selective modifications during synthetic processes while maintaining the integrity of the overall molecular structure.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The three-dimensional structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid has been simulated using various software packages, revealing potential binding pockets that could interact with enzymes or receptors involved in critical biological pathways. These simulations have suggested that the compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in inflammatory responses and cancer progression.

In parallel, experimental studies have begun to explore the pharmacological profile of this compound. Initial in vitro assays have demonstrated promising results in terms of selectivity and potency against specific targets. For instance, researchers have observed notable inhibitory activity against a particular serine/threonine kinase, which is known to play a role in cell proliferation and survival. This finding aligns with recent literature that highlights the importance of kinase inhibition in developing novel therapeutic strategies for oncological disorders.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Buchwald-Hartwig coupling reactions, protection-deprotection strategies for the amine group, and functional group interconversions to achieve the desired architecture. The use of palladium-catalyzed cross-coupling reactions has been particularly crucial in constructing the carbon-carbon bonds that define the compound's core structure. These synthetic methodologies not only showcase the versatility of modern organic synthesis but also highlight the importance of optimizing reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its potential as a scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore new chemical space and uncover novel bioactivities. For example, replacing the fluorenyl group with other aromatic systems or altering the length and composition of the amide side chain could lead to compounds with enhanced solubility or improved pharmacokinetic properties. Such modifications are often guided by structure-based drug design principles, where computational models are used to predict how changes in the molecular structure will affect biological activity.

The role of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4-methylbenzoic acid in preclinical research is also gaining traction. Animal models have been employed to evaluate its safety profile and preliminary efficacy in vivo. Early studies have shown that the compound exhibits moderate oral bioavailability and distributes well across various tissues, suggesting its potential for systemic administration. Additionally, preliminary toxicology assessments have indicated that it is well-tolerated at relevant doses, paving the way for more extensive clinical investigations.

The development of new pharmaceutical agents often involves collaboration between chemists, biologists, pharmacologists, and clinicians. 3-(CAS No.)2172629 65 9 serves as an excellent example of how interdisciplinary approaches can lead to innovative drug discovery efforts. By integrating insights from computational modeling with experimental data from high-throughput screening assays, researchers can accelerate the identification of promising candidates for further development. This collaborative spirit is essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

The future prospects for 3-(CAS No.)2172629 65 9 are promising given its unique structural features and preliminary biological activity. Ongoing research aims to refine its pharmacological profile by optimizing synthetic routes and exploring new derivatives with enhanced properties. Furthermore, advances in bioprocessing technologies may enable more efficient production scales suitable for clinical trials and commercialization efforts.